Cas no 2154969-87-4 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methyloxolan-3-ylacetic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methyloxolan-3-ylacetic acid
• CAS No: 2154969-87-4
• MF: C₂₂H₂₃NO₅
• MW: 381.421726465225
• CID: 5852722
• PubChem ID: 165520365
• Update Time: 2025-06-27

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methyloxolan-3-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methyloxolan-3-ylacetic acid
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methyloxolan-3-yl]acetic acid
• EN300-1284870
• 2154969-87-4

• Inchi： 1S/C22H23NO5/c1-14-10-22(13-28-14,11-20(24)25)23-21(26)27-12-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,14,19H,10-13H2,1H3,(H,23,26)(H,24,25)
• InChI Key： VBLAHINDRVAKHX-UHFFFAOYSA-N
• SMILES： O1CC(CC(=O)O)(CC1C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 381.15762283g/mol
• Monoisotopic Mass: 381.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methyloxolan-3-ylacetic acid

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methyloxolan-3-ylacetic Acid: A Comprehensive Overview

The compound with CAS No 2154969-87-4, known as 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methyloxolan-3-ylacetic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group and a methyloxolane moiety, making it a valuable component in various chemical synthesis processes.

Fluorenylmethoxycarbonyl (Fmoc) groups are widely recognized for their role as protecting groups in peptide synthesis. The Fmoc group is particularly effective due to its stability under basic conditions and its ease of removal under acidic conditions, such as those involving trifluoroacetic acid (TFA). In the context of this compound, the Fmoc group is attached to an amino group, forming a key functional element of the molecule. This feature makes the compound highly versatile in applications ranging from pharmaceutical research to advanced material development.

The methyloxolane moiety present in this compound adds another layer of complexity and functionality. Methyloxolane structures are known for their ability to participate in various ring-opening reactions, which can be exploited in the synthesis of more complex molecules. The presence of this moiety in conjunction with the Fmoc group creates a molecule with dual functional capabilities, making it an attractive candidate for use in multi-component reactions and drug delivery systems.

Recent studies have highlighted the potential of this compound in the development of bioactive materials and nanoparticles. Researchers have demonstrated that the unique combination of functional groups in this molecule can be utilized to create self-assembling structures with tailored properties. For instance, the Fmoc group can serve as a recognition element for specific biomolecules, while the methyloxolane moiety can act as a reactive site for further chemical modifications.

In addition to its role in materials science, this compound has also been investigated for its potential applications in cancer therapy. The ability of the molecule to undergo controlled degradation under specific physiological conditions has led to its exploration as a carrier for targeted drug delivery systems. By incorporating this compound into nanoparticle formulations, researchers aim to enhance the specificity and efficacy of anticancer drugs while minimizing systemic toxicity.

The synthesis of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methyloxolan-3-ylacetic acid involves a series of carefully designed organic reactions. The process typically begins with the preparation of the fluorenylmethoxycarbonyl chloride, which is then reacted with an appropriate amine derivative to form the Fmoc-amino intermediate. Subsequent steps involve the incorporation of the methyloxolane ring through either ring-closing metathesis or other cyclization techniques, followed by purification and characterization of the final product.

From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided critical insights into its molecular structure, stability, and reactivity under various conditions. For example, NMR studies have revealed detailed information about the spatial arrangement of functional groups, while mass spectrometry has been instrumental in confirming the molecular weight and purity of the compound.

Looking ahead, ongoing research is focused on expanding the applications of this compound into areas such as biosensors, tissue engineering, and energy storage devices. Its unique combination of functional groups makes it an ideal candidate for use in creating hybrid materials with enhanced electronic and mechanical properties. Furthermore, efforts are being made to optimize its synthesis process to improve scalability and reduce production costs.

In conclusion, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methyloxolan-3-ylacetic acid represents a cutting-edge molecule with diverse applications across multiple disciplines. Its intricate structure and versatile functional groups position it as a key player in advancing modern chemical research and development.